Cas no 2629932-09-6 (rac-[(1R,5R,6S,7R)-6-(hydroxymethyl)-2-oxabicyclo[3.2.0]heptan-7-yl]methanol)

• Product Name: rac-[(1R,5R,6S,7R)-6-(hydroxymethyl)-2-oxabicyclo[3.2.0]heptan-7-yl]methanol
• CAS No: 2629932-09-6
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5560391
• PubChem ID: 165997019
• Update Time: 2025-11-05

rac-[(1R,5R,6S,7R)-6-(hydroxymethyl)-2-oxabicyclo[3.2.0]heptan-7-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 2629932-09-6
• rac-[(1R,5R,6S,7R)-6-(hydroxymethyl)-2-oxabicyclo[3.2.0]heptan-7-yl]methanol
• EN300-37399596

• Inchi： 1S/C8H14O3/c9-3-6-5-1-2-11-8(5)7(6)4-10/h5-10H,1-4H2/t5-,6+,7+,8-/m1/s1
• InChI Key： UTVXGPXDKCRTSS-VGRMVHKJSA-N
• SMILES： O1CC[C@H]2[C@@H]1[C@@H](CO)[C@H]2CO

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.7Ų

Additional information on rac-[(1R,5R,6S,7R)-6-(hydroxymethyl)-2-oxabicyclo[3.2.0]heptan-7-yl]methanol

Introduction to rac-[(1R,5R,6S,7R)-6-(hydroxymethyl)-2-oxabicyclo[3.2.0]heptan-7-yl]methanol (CAS No. 2629932-09-6)

rac-[(1R,5R,6S,7R)-6-(hydroxymethyl)-2-oxabicyclo[3.2.0]heptan-7-yl]methanol (CAS No. 2629932-09-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of bicyclic ethers and is characterized by its intricate stereochemistry and functional groups, which contribute to its diverse applications in drug discovery and development.

The molecular structure of rac-[(1R,5R,6S,7R)-6-(hydroxymethyl)-2-oxabicyclo[3.2.0]heptan-7-yl]methanol is composed of a bicyclic ether framework with a hydroxymethyl group attached to one of the carbon atoms in the seven-membered ring. The presence of multiple chiral centers in the molecule results in the formation of diastereomers, which can exhibit different biological activities and pharmacological profiles. The racemic mixture of this compound contains equal amounts of both enantiomers, making it an interesting subject for further investigation into its enantioselective properties.

Recent research studies have highlighted the potential therapeutic applications of rac-[(1R,5R,6S,7R)-6-(hydroxymethyl)-2-oxabicyclo[3.2.0]heptan-7-yl]methanol in various disease models. One notable area of interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes and diseases. The ability of this compound to interact with specific GPCRs could make it a valuable lead compound for the development of novel drugs targeting these receptors.

In addition to its potential as a GPCR modulator, rac-[(1R,5R,6S,7R)-6-(hydroxymethyl)-2-oxabicyclo[3.2.0]heptan-7-yl]methanol has also shown promise in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be developed into a therapeutic agent for the treatment of neurodegenerative disorders.

The synthesis of rac-[(1R,5R,6S,7R)-6-(hydroxymethyl)-2-oxabicyclo[3.2.0]heptan-7-yl]methanol involves several steps and requires careful control of reaction conditions to ensure the formation of the desired stereoisomers. One common synthetic route involves the use of chiral auxiliaries or catalysts to achieve high enantioselectivity during key steps such as ring closure and functional group introduction. The development of efficient and scalable synthetic methods for this compound is essential for its further evaluation in preclinical and clinical studies.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of rac-[(1R,5R,6S,7R)-6-(hydroxymethyl)-2-oxabicyclo[3.2.0]heptan-7-yl]methanol. These studies have shown that the compound has favorable oral bioavailability and can be effectively distributed to target tissues such as the brain and liver. Additionally, metabolic stability assays have indicated that the compound is resistant to rapid degradation by liver enzymes, which is an important consideration for its long-term therapeutic use.

Toxicity assessments are crucial for evaluating the safety profile of any potential drug candidate. Preclinical toxicity studies conducted on rac-[(1R,5R,6S,7R)-6-(hydroxymethyl)-2-oxabicyclo[3.2.0]heptan-7-yl]methanol have demonstrated that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, rac-[(1R,5R,6S,7R)-6-(hydroxymethyl)-2-oxabicyclo[3.2.0]heptan-7-yl]methanol (CAS No. 2629932-09-6) is a promising compound with diverse biological activities and potential therapeutic applications in various disease areas. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.